Cas no 2109228-62-6 (N-2-(2,5-dioxoimidazolidin-1-yl)ethylprop-2-enamide)
N-2-(2,5-dioxoimidazolidin-1-yl)ethylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- N-[2-(2,5-Dioxo-1-imidazolidinyl)ethyl]-2-propenamide
- N-2-(2,5-dioxoimidazolidin-1-yl)ethylprop-2-enamide
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- Inchi: 1S/C8H11N3O3/c1-2-6(12)9-3-4-11-7(13)5-10-8(11)14/h2H,1,3-5H2,(H,9,12)(H,10,14)
- InChI Key: SZCVYXMAFQVUKI-UHFFFAOYSA-N
- SMILES: C(NCCN1C(=O)NCC1=O)(=O)C=C
N-2-(2,5-dioxoimidazolidin-1-yl)ethylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26574117-0.05g |
N-[2-(2,5-dioxoimidazolidin-1-yl)ethyl]prop-2-enamide |
2109228-62-6 | 90% | 0.05g |
$246.0 | 2023-09-14 |
N-2-(2,5-dioxoimidazolidin-1-yl)ethylprop-2-enamide Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on N-2-(2,5-dioxoimidazolidin-1-yl)ethylprop-2-enamide
Comprehensive Overview of N-2-(2,5-dioxoimidazolidin-1-yl)ethylprop-2-enamide (CAS No. 2109228-62-6)
N-2-(2,5-dioxoimidazolidin-1-yl)ethylprop-2-enamide, with the CAS number 2109228-62-6, is a specialized organic compound that has garnered significant attention in the fields of polymer chemistry, biomedical research, and material science. This compound, often referred to by its systematic name, features a unique molecular structure combining an imidazolidine core with an acrylamide functional group. Its versatility makes it a valuable intermediate for synthesizing advanced polymers, hydrogels, and biocompatible materials, aligning with current trends in sustainable and smart material development.
The growing interest in N-2-(2,5-dioxoimidazolidin-1-yl)ethylprop-2-enamide is driven by its potential applications in drug delivery systems and tissue engineering. Researchers are exploring its utility in creating stimuli-responsive hydrogels, which are pivotal for controlled-release formulations. This aligns with the increasing demand for personalized medicine and targeted therapies, topics frequently searched in academic and industrial databases. Additionally, its crosslinking properties make it a candidate for improving the mechanical strength of biodegradable scaffolds, a hot topic in regenerative medicine.
From a synthetic perspective, CAS 2109228-62-6 is notable for its Michael acceptor functionality, enabling thiol-ene click chemistry reactions. This property is highly relevant in the context of green chemistry, as it reduces the need for toxic catalysts and harsh reaction conditions. Users searching for “click chemistry reagents” or “bioorthogonal reactions” will find this compound particularly intriguing. Its compatibility with aqueous environments further enhances its appeal for bioconjugation applications, such as protein labeling and antibody-drug conjugates (ADCs).
In material science, N-2-(2,5-dioxoimidazolidin-1-yl)ethylprop-2-enamide is being investigated for its role in designing self-healing polymers. These materials, capable of autonomously repairing damage, are a focal point for industries ranging from aerospace to consumer electronics. Searches for “self-healing materials 2024” or “advanced polymer additives” often lead to discussions about compounds like this, underscoring its relevance in cutting-edge research.
Another area of interest is the compound’s potential in 3D printing inks. With the rise of additive manufacturing, there is a surge in queries about “photocurable resins” and “biocompatible 3D printing materials.” The acrylamide group in CAS 2109228-62-6 allows for UV-induced polymerization, making it suitable for high-resolution printing of medical devices or custom implants. This positions the compound at the intersection of technology and healthcare, two sectors with exponential growth.
Safety and regulatory aspects of N-2-(2,5-dioxoimidazolidin-1-yl)ethylprop-2-enamide are also frequently queried. While it is not classified as a hazardous substance under major regulatory frameworks, proper handling protocols are recommended due to its reactive acrylamide moiety. This aligns with broader searches for “safe handling of acrylamide derivatives” and “lab chemical storage guidelines.”
In summary, N-2-(2,5-dioxoimidazolidin-1-yl)ethylprop-2-enamide (CAS 2109228-62-6) is a multifaceted compound with applications spanning from advanced materials to life sciences. Its alignment with trending topics like sustainable chemistry, smart materials, and biomedical innovations ensures its continued relevance in research and industrial applications. As interest in these areas grows, so too will the demand for high-quality, well-characterized intermediates like this one.
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